Cas no 604-68-2 ([(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)

[(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate Properties

Names and Identifiers

• Penta-O-acetyl-α-D-glucopyranose
• 1,2,3,4,6-Penta-O-acetyl-alpha-D-glucose
• alpha-D-Glucopyranose, pentaacetate
• Glucopyranose pentaacetate
• Glucose pentaacetate
• Glucopyranose, pentaacetate, alpha-D-
• 1,2,3,4,6-PENTA-O-ACETYL-A-D-GLUCOPYRANOSE
• 1,2,3,4,6-PENTA-O-ACETYL-A-GLUCOPYRANOSE
• 1,2,3,4,6-PENTA-O-ACETYL-ALPHA-D-GLUCOPYRANOSE
• 1,2,3,4,6-PENTA-O-ACETYL-ALPHA-GLUCOPYRANOSE
• 1,2,3,4,6-PENTAACETYL-ALPHA-D-GLUCOSE
• ALPHA-D-GLUCOPYRANOSE-PENTAACETATE
• ALPHA-GLUCOSE PENTAACETATE
• alpha-D-Glucose pentaacetate
• α-D(+)-Glucose pentaacetate
• Penta-O-acetyl-alpha-D-glucopyranose
• [(2R,3R,4S,5R,6R)-3,4,5,6-tetraacetyloxyoxan-2-yl]methyl acetate
• GLUCOSE PENTAACETATE, a-D-(RG)
• α-D-Glucopyranose pentaacetate
• Α-D-GLUCOSE PENTAACETATE
• D-alpha-glucose pentaacetate
• D-α-Glucose pentaacetate
• Glucopyranose, pentaacetate, α-D-
• Pentaacetyl-α-D-glucose
• a-D-Glucopyranose pentaacetate
• Pentaacetyl-alpha-D-glucose
• alpha-D-Glucopyranose pentaacetate
• LPTITAGPBXDDGR-LJIZCISZSA-N
• 1CS424NS93
• (2R,3R,4S,5R,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
• Glucopyranose, pentaacetate, .alpha.-D-
• a-D-Glucose pentaacetate
• Pentaacetyl-.alpha.-D-glucose
• .alp
• [(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate
• +Expand

• MDL： MFCD00064071
• InChIKey： LPTITAGPBXDDGR-LJIZCISZSA-N
• Inchi： 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14+,15-,16+/m1/s1
• SMILES： O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O
• BRN： 98852

Computed Properties

• Exact Mass: 390.11616
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 11
• Monoisotopic Mass: 390.116
• Heavy Atom Count: 27
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 141

Experimental Properties

• LogP: -0.36740
• PSA: 140.73
• Refractive Index: 105.5 ° (C=1.5, MeOH)
• Water Partition Coefficient: < 5 G/L (25 ºC)
• Boiling Point: 435.58°C (rough estimate)
• Melting Point: 110.0 to 114.0 deg-C
• Flash Point: 196
• FEMA: 2524
• Solubility: chloroform: 0.1 g/mL, clear, colorless
• Color/Form: Odourless white powder
• Solubility: Insoluble in water, easily soluble in ether, acetone, chloroform, ethyl acetate and other organic solvents
• Specific Rotation: 97 º (c=1, CHCl3)
• Density: 1.3984 (rough estimate)

[(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R21
• Dangerous goods sign： Xn Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 21-36/38-46-62-63
• Signal Word：Warning
• TSCA：Yes

[(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate Customs Data

• HS CODE：29400000